Cas no 13920-99-5 (2(3H)-Benzoxazolone, 3-methyl-5-(methylsulfonyl)-)

• Product Name: 2(3H)-Benzoxazolone, 3-methyl-5-(methylsulfonyl)-
• CAS No: 13920-99-5
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 3724739
• PubChem ID: 13271140
• Update Time: 2025-04-22

2(3H)-Benzoxazolone, 3-methyl-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 3-methyl-5-(methylsulfonyl)-
• 3-Methyl-5-(methylsulfonyl)-2(3H)-benzoxazolone
• DTXSID101241474
• 13920-99-5

• Inchi： 1S/C9H9NO4S/c1-10-7-5-6(15(2,12)13)3-4-8(7)14-9(10)11/h3-5H,1-2H3
• InChI Key： NRGPODKBGBMSAD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(C)(=O)=O)C=C2N(C)C1=O

Computed Properties

• Exact Mass: 227.02522894Da
• Monoisotopic Mass: 227.02522894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.1Ų